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Compound of Interest

Compound Name:
2-Hydroxy-5-methylphenylboronic

acid

Cat. No.: B151179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxy-5-methylphenylboronic acid, with the CAS number 259209-21-7, is an organic

compound that belongs to the family of phenylboronic acids. These compounds are of

significant interest in organic synthesis, medicinal chemistry, and materials science. Their utility

is largely derived from the versatile reactivity of the boronic acid functional group, most notably

in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds. The presence of both

a hydroxyl and a methyl group on the phenyl ring influences the compound's reactivity,

solubility, and potential for intermolecular interactions, making a thorough understanding of its

physical properties crucial for its application in research and development.

This technical guide provides a concise overview of the key physical properties of 2-Hydroxy-
5-methylphenylboronic acid, details the general experimental protocols for their

determination, and illustrates a typical synthesis workflow.

Core Physical Properties
The physical characteristics of 2-Hydroxy-5-methylphenylboronic acid are summarized in

the table below. It is important to note that while some properties have been experimentally

determined, others are predicted based on computational models.
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Physical Property Value Source

Molecular Formula C₇H₉BO₃
--INVALID-LINK--, --INVALID-

LINK--[1]

Molecular Weight 151.96 g/mol
--INVALID-LINK--, --INVALID-

LINK--[1]

Physical Form Solid --INVALID-LINK--[1]

Density 1.26 ± 0.1 g/cm³ (Predicted) --INVALID-LINK--

Boiling Point 343.7 ± 52.0 °C (Predicted) --INVALID-LINK--

pKa 8.71 ± 0.58 (Predicted) --INVALID-LINK--

Storage Conditions
Inert atmosphere, store in

freezer, under -20°C
--INVALID-LINK--[1]

Experimental Protocols
The determination of the physical properties of organic compounds like 2-Hydroxy-5-
methylphenylboronic acid involves a range of standard laboratory techniques. Below are

detailed methodologies for the key experiments.

Melting Point Determination
The melting point of a solid organic compound is a key indicator of its purity.[2]

Sample Preparation: A small amount of the dry, finely powdered compound is packed into a

thin-walled capillary tube, sealed at one end.[3]

Apparatus: The capillary tube is placed in a melting point apparatus, such as a Thiele tube

with heating oil or a modern digital instrument with a heated metal block. The capillary is

positioned adjacent to a calibrated thermometer or temperature probe.

Heating: The apparatus is heated slowly and steadily, typically at a rate of 1-2°C per minute,

to ensure uniform heat distribution.
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Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. This range is the melting point. A sharp melting point range (typically 0.5-1.5°C) is

indicative of a pure compound.[2]

Boiling Point Determination
For liquid compounds, the boiling point is a fundamental physical property. While 2-Hydroxy-5-
methylphenylboronic acid is a solid at room temperature, this method is applicable to other

organic compounds.

Apparatus Setup: A small amount of the liquid is placed in a fusion tube. A capillary tube,

sealed at one end, is inverted and placed into the fusion tube with the open end submerged

in the liquid.[4][5]

Heating: The fusion tube assembly is attached to a thermometer and heated in a heating

bath (e.g., a Thiele tube or an aluminum block).[4][5]

Observation: As the liquid is heated, the air trapped in the capillary tube expands and

escapes as bubbles. Heating is continued until a rapid and continuous stream of bubbles

emerges from the capillary.[5]

Measurement: The heat source is then removed, and the liquid is allowed to cool. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is recorded as the boiling point.[6]

Solubility Determination
The solubility of a compound in various solvents provides insights into its polarity and the types

of functional groups present.

Sample and Solvent: A small, measured amount of the compound (e.g., 25 mg) is placed in a

test tube.[7]

Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, diethyl ether, 5%

NaOH, 5% HCl) is added in portions.[7]

Mixing: After each addition, the test tube is vigorously shaken to facilitate dissolution.[7]
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Observation: The compound's solubility is observed and categorized (e.g., soluble, partially

soluble, insoluble). For compounds soluble in water, the pH can be tested with litmus paper

to indicate acidic or basic properties.[8]

pKa Determination
The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in

solution.

Potentiometric Titration: A solution of the compound with a known concentration is prepared.

A standardized solution of a strong base (e.g., NaOH) is gradually added using a burette.

The pH of the solution is monitored using a pH meter after each addition of the titrant. The

pKa is the pH at which half of the acid has been neutralized.[9]

Spectrophotometry: This method involves measuring the UV-Vis absorbance of the

compound in solutions of different known pH values. The pKa can be determined from the

changes in the absorption spectrum as the compound transitions between its protonated and

deprotonated forms.[9]

NMR Spectroscopy: The chemical shifts of certain nuclei (e.g., ¹H) in an organic molecule

can be pH-dependent. By measuring the chemical shift of a sensitive proton at various pH

values, a titration curve can be generated, and the pKa can be determined from the inflection

point.[10][11]

General Synthesis Workflow
The synthesis of hydroxyphenylboronic acids often involves the protection of the hydroxyl

group, followed by a metal-halogen exchange and subsequent reaction with a borate ester, and

finally deprotection. The following diagram illustrates a generalized workflow for the preparation

of a hydroxyphenylboronic acid from a bromophenol precursor, a common synthetic route.[12]
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Step 1: Protection

Step 2: Grignard Formation / Lithiation

Step 3: Boronation

Step 4: Deprotection
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-OH group
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Acidic Hydrolysis
(Deprotection)

Hydroxyphenylboronic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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